Cas no 136655-51-1 (myo-Inositol,1-[2,3-bis[(1-oxotetradecyl)oxy]propyl hydrogen phosphate])
136655-51-1 structure
Product Name:myo-Inositol,1-[2,3-bis[(1-oxotetradecyl)oxy]propyl hydrogen phosphate]
CAS No:136655-51-1
MF:C37H71O13P
MW:754.925614595413
CID:141465
PubChem ID:131979
Update Time:2025-04-19
myo-Inositol,1-[2,3-bis[(1-oxotetradecyl)oxy]propyl hydrogen phosphate] Chemical and Physical Properties
Names and Identifiers
-
- myo-Inositol,1-[2,3-bis[(1-oxotetradecyl)oxy]propyl hydrogen phosphate]
- [3-[hydroxy-(2,3,4,5,6-pentahydroxycyclohexyl)oxyphosphoryl]oxy-2-tetradecanoyloxypropyl] tetradecanoate
- dimyristoylphosphatidylinositol
- 1-(2,3-Bis((1-oxotetradecyl)oxy)propyl hydrogen phosphate) myo-inositol
- 3-[(hydroxy{[(2S,3R,5S,6S)-2,3,4,5,6-pentahydroxycyclohexyl]oxy}phosphoryl)oxy]propane-1,2-diyl ditetradecanoate
- DMPI
- myo-Inositol, 1-(2,3-bis((1-oxotetradecyl)oxy)propyl hydrogen phosphate)
- [3-[hydroxy-[(2S,3R,5S,6S)-2,3,4,5,6-pentahydroxycyclohexyl]oxyphosphoryl]oxy-2-tetradecanoyloxypropyl] tetradecanoate
- 3-({Hydroxy[(2,3,4,5,6-pentahydroxycyclohexyl)oxy]phosphoryl}oxy)propane-1,2-diyl ditetradecanoate
- 136655-51-1
- DTXSID20929507
-
- Inchi: 1S/C37H71O13P/c1-3-5-7-9-11-13-15-17-19-21-23-25-30(38)47-27-29(49-31(39)26-24-22-20-18-16-14-12-10-8-6-4-2)28-48-51(45,46)50-37-35(43)33(41)32(40)34(42)36(37)44/h29,32-37,40-44H,3-28H2,1-2H3,(H,45,46)/t29?,32?,33-,34+,35-,36-,37?/m0/s1
- InChI Key: LYBDVVBIMGTZMB-HVIJGSDCSA-N
- SMILES: P(=O)(O)(OCC(COC(CCCCCCCCCCCCC)=O)OC(CCCCCCCCCCCCC)=O)OC1[C@H]([C@@H](C([C@@H]([C@@H]1O)O)O)O)O
Computed Properties
- Exact Mass: 754.46322931g/mol
- Monoisotopic Mass: 754.46322931g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 13
- Heavy Atom Count: 51
- Rotatable Bond Count: 34
- Complexity: 922
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.1
- Topological Polar Surface Area: 210Ų
myo-Inositol,1-[2,3-bis[(1-oxotetradecyl)oxy]propyl hydrogen phosphate] Related Literature
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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